Cas no 1817835-84-9 (Benzenemethanol, 2,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Benzenemethanol, 2,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 1817835-84-9
• MF: C₁₃H₁₇BF₂O₃
• MW: 270.080091238022
• CID: 5895247
• PubChem ID: 141477796
• Update Time: 2025-06-28

Benzenemethanol, 2,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• (2,5-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol
• CS-0369175
• EN300-1614530
• [2,5-difluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol
• 1817835-84-9

• Inchi： 1S/C13H17BF2O3/c1-12(2)13(3,4)19-14(18-12)9-6-10(15)8(7-17)5-11(9)16/h5-6,17H,7H2,1-4H3
• InChI Key： FGOUJMIAZXGHCY-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(F)=C(B2OC(C)(C)C(C)(C)O2)C=C1F

Computed Properties

• Exact Mass: 270.1238809g/mol
• Monoisotopic Mass: 270.1238809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 350.3±42.0 °C(Predicted)
• pka: 13.67±0.10(Predicted)

Additional information on Benzenemethanol, 2,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Benzenemethanol, 2,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 1817835-84-9)

The compound Benzenemethanol, 2,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- with CAS No. 1817835-84-9 is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a benzene ring substituted with fluorine atoms and a boron-containing dioxaborolane moiety. The presence of these functional groups makes it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing boron-containing polymers with enhanced thermal stability and mechanical properties. The dioxaborolane group in the molecule plays a crucial role in enabling these properties by providing a rigid and electron-deficient framework that can be easily functionalized.

In addition to its role in materials science, this compound has also been investigated for its potential in medicinal chemistry. The fluorine substituents on the benzene ring are known to influence the molecule's pharmacokinetic properties, making it a promising candidate for drug design. Recent research has demonstrated that derivatives of this compound exhibit selective binding to certain protein targets, suggesting its potential as a lead compound for developing novel therapeutics.

The synthesis of Benzenemethanol, 2,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the dioxaborolane ring through a [2+2] cycloaddition reaction and subsequent functionalization to introduce the fluorine substituents. This approach ensures high yields and excellent control over the product's stereochemistry.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Research indicates that under certain conditions, it can undergo enzymatic degradation without releasing harmful byproducts. This makes it an attractive option for green chemistry applications where sustainability is a priority.

In conclusion,Benzenemethanol, 2,5-difluoro-4-(4,4,5,tetramethyl-13,dioxaborolan-,yli)- (CAS No. 1817835-84) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to push the boundaries of organic synthesis and material innovation.